Cas no 83217-26-9 (2-(4-Bromophenyl)-4,6-dichloropyrimidine)
2-(4-Bromophenyl)-4,6-dichloropyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-bromophenyl)-4,6-dichloropyrimidine
- DTXSID50615845
- Pyrimidine, 2-(4-bromophenyl)-4,6-dichloro-
- 83217-26-9
- F84592
- AKOS012921416
- JIYYBQNJKKLWTP-UHFFFAOYSA-N
- SCHEMBL11290759
- 2-(4-Bromophenyl)-4,6-dichloropyrimidine
-
- Inchi: 1S/C10H5BrCl2N2/c11-7-3-1-6(2-4-7)10-14-8(12)5-9(13)15-10/h1-5H
- InChI Key: JIYYBQNJKKLWTP-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1N=C(C=C(N=1)Cl)Cl
Computed Properties
- Exact Mass: 301.90132g/mol
- Monoisotopic Mass: 301.90132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 25.8Ų
2-(4-Bromophenyl)-4,6-dichloropyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P004ZK4-100mg |
Pyrimidine, 2-(4-bromophenyl)-4,6-dichloro- |
83217-26-9 | 95% | 100mg |
$310.00 | 2024-04-21 | |
| 1PlusChem | 1P004ZK4-250mg |
Pyrimidine, 2-(4-bromophenyl)-4,6-dichloro- |
83217-26-9 | 95% | 250mg |
$507.00 | 2024-04-21 | |
| Aaron | AR004ZSG-5g |
Pyrimidine, 2-(4-bromophenyl)-4,6-dichloro- |
83217-26-9 | 97% | 5g |
$2524.00 | 2025-02-13 | |
| Aaron | AR004ZSG-100mg |
Pyrimidine, 2-(4-bromophenyl)-4,6-dichloro- |
83217-26-9 | 97% | 100mg |
$187.00 | 2025-02-13 | |
| Aaron | AR004ZSG-250mg |
Pyrimidine, 2-(4-bromophenyl)-4,6-dichloro- |
83217-26-9 | 97% | 250mg |
$311.00 | 2025-02-13 | |
| Aaron | AR004ZSG-1g |
Pyrimidine, 2-(4-bromophenyl)-4,6-dichloro- |
83217-26-9 | 97% | 1g |
$631.00 | 2025-02-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1660042-100mg |
2-(4-Bromophenyl)-4,6-dichloropyrimidine |
83217-26-9 | 97% | 100mg |
¥1799.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1660042-250mg |
2-(4-Bromophenyl)-4,6-dichloropyrimidine |
83217-26-9 | 97% | 250mg |
¥2999.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1660042-1g |
2-(4-Bromophenyl)-4,6-dichloropyrimidine |
83217-26-9 | 97% | 1g |
¥7030.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1660042-5g |
2-(4-Bromophenyl)-4,6-dichloropyrimidine |
83217-26-9 | 97% | 5g |
¥24369.00 | 2024-07-28 |
2-(4-Bromophenyl)-4,6-dichloropyrimidine Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2-(4-Bromophenyl)-4,6-dichloropyrimidine
Comprehensive Overview of 2-(4-Bromophenyl)-4,6-dichloropyrimidine (CAS No. 83217-26-9): Properties, Applications, and Industry Insights
2-(4-Bromophenyl)-4,6-dichloropyrimidine (CAS No. 83217-26-9) is a halogenated pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile chemical structure. This compound, characterized by a 4-bromophenyl group attached to a dichloropyrimidine core, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique combination of bromine and chlorine substituents enhances reactivity, making it valuable for cross-coupling reactions and heterocyclic modifications.
In recent years, the demand for halogenated pyrimidines like 2-(4-Bromophenyl)-4,6-dichloropyrimidine has surged, driven by their role in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its potential applications in targeted drug delivery systems, a trending topic in precision medicine. The compound's ability to act as a molecular scaffold aligns with the growing focus on fragment-based drug design (FBDD), a strategy frequently searched in AI-driven drug discovery platforms.
From a synthetic chemistry perspective, CAS No. 83217-26-9 exhibits excellent stability under ambient conditions, facilitating its use in multi-step organic transformations. Its electron-deficient pyrimidine ring enables nucleophilic aromatic substitutions (SNAr), a feature exploited in the synthesis of crop protection chemicals—a hot topic amid global discussions on sustainable agriculture. Notably, the 4-bromophenyl moiety allows for further functionalization via Suzuki-Miyaura coupling, a reaction widely studied in academic and industrial settings.
Environmental and regulatory considerations have also shaped the discourse around 2-(4-Bromophenyl)-4,6-dichloropyrimidine. While not classified as hazardous under current guidelines, its halogenated structure prompts studies on biodegradation pathways—a subject increasingly searched in green chemistry forums. Analytical methods such as HPLC-MS and NMR spectroscopy are routinely employed to characterize this compound, addressing quality control concerns raised by manufacturers.
The commercial availability of CAS No. 83217-26-9 through specialty chemical suppliers has expanded its accessibility to researchers exploring structure-activity relationships (SAR). Market reports indicate rising procurement queries linked to high-throughput screening (HTS) workflows, reflecting its relevance in modern drug discovery pipelines. Furthermore, patents citing this compound often highlight its utility in photovoltaic materials, tapping into the renewable energy sector's interest in organic semiconductors.
In conclusion, 2-(4-Bromophenyl)-4,6-dichloropyrimidine represents a multifaceted building block bridging medicinal chemistry and materials science. Its CAS No. 83217-26-9 serves as a key identifier for researchers navigating chemical databases, while its structural features continue to inspire innovations across interdisciplinary fields. As the scientific community prioritizes atom-efficient synthesis and functional diversity, this compound remains poised for further exploration in cutting-edge applications.
83217-26-9 (2-(4-Bromophenyl)-4,6-dichloropyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)